2-bromooctanoyl Chloride

• CAS No.: 42768-44-5
• Molecular Formula: C8H14BrClO
• Molecular Weight: 241.55 g/mol
• IUPAC Name: 2-bromooctanoyl chloride
• InChI: InChI=1S/C8H14BrClO/c1-2-3-4-5-6-7(9)8(10)11/h7H,2-6H2,1H3
• InChI Key: CGDAMAIUZOPDTH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C(=O)Cl)Br

Description

2-bromooctanoyl Chloride is a useful research compound. Its molecular formula is C8H14BrClO and its molecular weight is 241.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 20 g (90 mmol) 2-bromooctanoic acid in 100 mL toluene was added 13.2 mL (180 mmol) thionyl chloride. The solution was heated at reflux under nitrogen for 3 hours. The excess thionyl chloride and toluene were distilled at atmospheric pressure under N2. The yellow residue was purified by kugelrohr distillation (bp=60°-65° C./0.1 mm Hg) and 13.8 g (64%) of the 2-bromooctanoyl chloride as a colorless oil was isolated.